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Introduction

Polybutylene terephthalate (PBT) is a thermoplastic polyester commonly used in food
packaging and reusable kitchen utensils due to its excellent mechanical and thermal
properties.[1] During the polymerization process, oligomers, including linear and cyclic forms,
can be generated as by-products.[1] These non-intentionally added substances (NIAS) have
the potential to migrate from the packaging material into foodstuffs, raising concerns about
consumer exposure and safety.[2][3]

This application note provides a detailed protocol for the migration testing of the linear PBT
trimer from food contact materials (FCMs). The methodologies described are based on
established scientific literature and are compliant with the principles outlined in European Union
regulations, such as Regulation (EU) No. 10/2011 for plastic materials and articles intended to
come into contact with food.[4][5][6] The protocol will cover sample preparation, migration
conditions, analytical quantification, and data interpretation.

Regulatory Context

In the European Union, the safety of food contact materials is governed by Framework
Regulation (EC) No 1935/2004, which stipulates that materials shall not transfer their
constituents to food in quantities that could endanger human health.[5][6] For plastic FCMs,
Regulation (EU) No 10/2011 sets out specific rules, including the establishment of Specific
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Migration Limits (SMLs) for certain substances.[5][6][7] While there is no specific SML for
individual PBT oligomers, the overall migration limit (OML) of 10 mg/dm? of contact surface or
60 mg/kg of foodstuff applies.[5][8][9] For non-listed substances like the linear PBT trimer, a
risk assessment is required, often utilizing the Threshold of Toxicological Concern (TTC)
concept.[1][4]

Experimental Workflow

The overall experimental workflow for the migration testing of linear PBT trimer is depicted in

the following diagram:
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Figure 1: Experimental wo

rkflow for migration testing.
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Experimental Protocols
Materials and Reagents

PBT Samples: Food packaging films, containers, or utensils.
Food Simulants: As per Regulation (EU) No. 10/2011 (see Table 1).

Solvents: Acetonitrile (ACN), Dichloromethane (DCM), 1,1,1,3,3,3-hexafluoro-2-propanol
(HFIP) - all HPLC or LC-MS grade.

Standards: Certified reference material of linear PBT trimer. If not commercially available,
isolation and purification from a PBT extract may be necessary, with purity assessment via
methods like gNMR.[10]

Reagents: Formic acid (LC-MS grade).

Sample Preparation

Cutting and Cleaning: Cut the PBT sample into appropriate dimensions to fit the migration
cell. For articles like utensils, they may be tested whole or cut.[1] Clean the surface of the
sample with distilled water to remove any surface contamination and dry it in a dust-free
environment.

Surface Area Determination: Accurately measure the surface area of the sample that will be
in contact with the food simulant.

Migration Testing

Food Simulant Selection: Choose the appropriate food simulant(s) based on the intended
use of the PBT packaging, as specified in Regulation (EU) No. 10/2011.
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Food Simulant

Abbreviation

Type of Foodstuff

Aqueous foods with a pH >

10% Ethanol (v/v) Simulant A A5
3% Acetic Acid (w/v) Simulant B Acidic foods with a pH < 4.5
) Alcoholic foods with an
20% Ethanol (v/v) Simulant C
alcohol content of up to 20%
50% Ethanol (v/v) Simulant D1 Milk products
Olive QOil Simulant D2 Fatty foods

Table 1: Commonly used food simulants for migration testing.

» Migration Cell Setup: Place the prepared PBT sample in a migration cell, ensuring only the

intended surface is in contact with the simulant. A surface area to volume ratio of 6 dm2 per 1

kg of food simulant is the standard assumption unless the actual ratio is known.[11]

» Test Conditions: The selection of time and temperature for the migration test should

correspond to the worst-case foreseeable use of the packaging material. Examples of test

conditions are provided in Table 2. For repeated-use articles, migration testing is typically

performed three times on the same sample, with the compliance assessment based on the

result of the third migration test.[1][4]

Contact Time

Contact Temperature

Intended Use

Long-term storage at room

10 days 40 °C

temperature or below
2 hours 70 °C Hot-fill conditions

Frying conditions (usin
10 minutes 200 °C ying ( g

sunflower oil as simulant)[4]

Table 2: Examples of migration test conditions.

Analytical Method: HPLC-UV/FLD or LC-MS
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High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD)
or Fluorescence Detector (FLD), or with a Mass Spectrometry (MS) detector, is the preferred
method for the quantification of PBT oligomers.[1][2][4]

o Sample Preparation of the Migrate:

o For aqueous simulants (A, B, C, D1), an aliquot of the migrate can often be directly
injected after filtration. In cases of very low expected migration, a pre-concentration step
using solid-phase extraction (SPE) may be necessary.

o For the olive oil simulant (D2), a liquid-liquid extraction or another suitable sample clean-
up method is required to separate the analytes from the fatty matrix.

o Chromatographic Conditions (Example):

o Column: A C18 stationary phase is commonly used.

o Mobile Phase: A gradient elution with water and acetonitrile, often with a small amount of
formic acid, is typical.[12]

o Flow Rate: 0.5 - 1.0 mL/min.

o Injection Volume: 10 - 50 pL.[13]

o Detection:

= UV/DAD: Monitoring at a wavelength corresponding to the absorbance maximum of the
PBT trimer.

» FLD: Excitation and emission wavelengths specific to the PBT trimer.

» MS: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for high
selectivity and sensitivity.

» Calibration and Quantification:

o Prepare a series of calibration standards of the linear PBT trimer in the corresponding
food simulant.
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o Construct a calibration curve by plotting the peak area against the concentration.

o Quantify the linear PBT trimer in the migration samples by comparing their peak areas to
the calibration curve.

Data Presentation and Interpretation

The migration results should be expressed in mg of analyte per kg of food simulant (mg/kg) or
mg of analyte per dm? of the contact surface area (mg/dm?).

: L :

. . Migration of
Test Migration of .
. L. . Linear PBT
PBT Sample ID Food Simulant Conditions Linear PBT Tri
rimer
(Time, Temp.) Trimer (mg/kg)
(mgldm?)

2h, 70°C (3rd

Sample 1 50% Ethanol 0.218[1][4] Calculated value

migration)

) ) 7.5 (total cyclic
Sample 2 Sunflower Oil 10 min, 200°C ) Calculated value
oligomers)[4]

4.11 (cyclic

Sample 3 Isooctane 10 days, 40°C ) Calculated value
trimer)[14]
0.21 (cyclic

Sample 4 50% Ethanol 10 days, 40°C ) Calculated value
trimer)[14]

Table 3: Example of a structured table for summarizing quantitative migration data. Note:
Literature values may refer to cyclic oligomers as indicated, serving as a reference for expected
migration levels.

Conclusion

The protocol outlined in this application note provides a robust framework for the migration
testing of linear PBT trimer from food packaging materials. Adherence to standardized
methodologies is crucial for ensuring the safety and compliance of food contact materials. The
use of sensitive analytical techniques like HPLC with MS detection allows for accurate
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guantification of migrants even at low levels. The results of these migration studies are
essential for conducting thorough risk assessments and ensuring consumer safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15352588#migration-testing-of-linear-pbt-trimer-from-
food-packaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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